Cas no 1804285-58-2 (4-Formyl-2-nitrophenylhydrazine)

• Product Name: 4-Formyl-2-nitrophenylhydrazine
• CAS No: 1804285-58-2
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 4934498
• Update Time: 2025-08-05

4-Formyl-2-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2-nitrophenylhydrazine

• Inchi： 1S/C7H7N3O3/c8-9-6-2-1-5(4-11)3-7(6)10(12)13/h1-4,9H,8H2
• InChI Key： WRJFDBLJBLWILT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=O)C=CC=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.1
• Topological Polar Surface Area: 101

Additional information on 4-Formyl-2-nitrophenylhydrazine

Introduction to 4-Formyl-2-nitrophenylhydrazine (CAS No. 1804285-58-2)

4-Formyl-2-nitrophenylhydrazine (CAS No. 1804285-58-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a formyl group, a nitro group, and a hydrazine moiety. These functional groups endow the compound with a range of chemical properties that make it an attractive candidate for a variety of chemical reactions and biological studies.

The molecular formula of 4-Formyl-2-nitrophenylhydrazine is C₇H₇N₃O₃, and its molecular weight is approximately 173.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 2-nitrobenzaldehyde and hydrazine. The synthesis process involves the formation of an intermediate hydrazone, which is then further modified to yield the final product.

In the realm of pharmaceutical research, 4-Formyl-2-nitrophenylhydrazine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Formyl-2-nitrophenylhydrazine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that the compound could be further developed into therapeutic agents for treating inflammatory diseases.

Beyond its pharmaceutical applications, 4-Formyl-2-nitrophenylhydrazine has also found use in materials science. Its unique chemical structure makes it an excellent precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized 4-Formyl-2-nitrophenylhydrazine as a building block for the preparation of conductive polymers with enhanced electrical conductivity and mechanical stability. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

In the field of chemical synthesis, 4-Formyl-2-nitrophenylhydrazine serves as a valuable reagent for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to construct intricate molecular architectures with high precision and efficiency. A notable example is its use in the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. A study published in Organic Letters in 2020 demonstrated that 4-Formyl-2-nitrophenylhydrazine can be used to synthesize a wide range of substituted pyridines and pyrimidines through a one-pot multicomponent reaction.

The safety and handling of 4-Formyl-2-nitrophenylhydrazine are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 4-Formyl-2-nitrophenylhydrazine (CAS No. 1804285-58-2) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, advanced materials, and complex organic molecules. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.